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molecular formula HCOONH4<br>CH5NO2 B103936 Ammonium formate CAS No. 540-69-2

Ammonium formate

Cat. No. B103936
CAS RN: 540-69-2
M. Wt: 63.056 g/mol
InChI Key: VZTDIZULWFCMLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536197B2

Procedure details

The same operation as in Example (90d) was performed using ethyl cis(±)-3-(4-{benzyl[(benzyloxy)carbonyl]amino}-3-methoxypiperidin-1-yl)-5-methylbenzoate obtained in Example (259f) (126 mg, 0.24 mmol), a 10% palladium-carbon catalyst (63 mg), ammonium formate (155 mg, 2.4 mmol) and ethanol (5 mL), to obtain the title compound. The resulting compound was used for the next reaction without purification.
Name
ethyl cis(±)-3-(4-{benzyl[(benzyloxy)carbonyl]amino}-3-methoxypiperidin-1-yl)-5-methylbenzoate
Quantity
126 mg
Type
reactant
Reaction Step One
Name
palladium-carbon
Quantity
63 mg
Type
catalyst
Reaction Step Two
Name
ethanol
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
ammonium formate
Name
title compound

Identifiers

REACTION_CXSMILES
C([N:8](C(OCC1C=CC=CC=1)=O)[C@H:9]1[CH2:14][CH2:13][N:12]([C:15]2[CH:16]=[C:17]([CH:23]=[C:24]([CH3:26])[CH:25]=2)[C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH2:11][C@H:10]1[O:27][CH3:28])C1C=CC=CC=1>[C].[Pd].C(O)C>[CH:18]([O-:20])=[O:19].[NH4+:8].[NH2:8][C@H:9]1[CH2:14][CH2:13][N:12]([C:15]2[CH:16]=[C:17]([CH:23]=[C:24]([CH3:26])[CH:25]=2)[C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH2:11][C@H:10]1[O:27][CH3:28] |f:1.2,4.5|

Inputs

Step One
Name
ethyl cis(±)-3-(4-{benzyl[(benzyloxy)carbonyl]amino}-3-methoxypiperidin-1-yl)-5-methylbenzoate
Quantity
126 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)N([C@@H]1[C@@H](CN(CC1)C=1C=C(C(=O)OCC)C=C(C1)C)OC)C(=O)OCC1=CC=CC=C1
Step Two
Name
palladium-carbon
Quantity
63 mg
Type
catalyst
Smiles
[C].[Pd]
Name
ethanol
Quantity
5 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ammonium formate
Type
product
Smiles
C(=O)[O-].[NH4+]
Measurements
Type Value Analysis
AMOUNT: AMOUNT 2.4 mmol
AMOUNT: MASS 155 mg
YIELD: CALCULATEDPERCENTYIELD 2000%
Name
title compound
Type
product
Smiles
N[C@@H]1[C@@H](CN(CC1)C=1C=C(C(=O)OCC)C=C(C1)C)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.